Cas no 1822846-09-2 (Ethyl 6-fluoroisoquinoline-3-carboxylate)

• Product Name: Ethyl 6-fluoroisoquinoline-3-carboxylate
• CAS No: 1822846-09-2
• MF: C₁₂H₁₀FNO₂
• MW: 219.211706638336
• CID: 4821997
• Update Time: 2025-10-29

Ethyl 6-fluoroisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-fluoroisoquinoline-3-carboxylate

• Inchi： 1S/C12H10FNO2/c1-2-16-12(15)11-6-9-5-10(13)4-3-8(9)7-14-11/h3-7H,2H2,1H3
• InChI Key： GBXKMICTSHCOQH-UHFFFAOYSA-N
• SMILES： FC1C=CC2=CN=C(C(=O)OCC)C=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-fluoroisoquinoline-3-carboxylate

Ethyl 6-fluoroisoquinoline-3-carboxylate (CAS No. 1822846-09-2): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 6-fluoroisoquinoline-3-carboxylate (CAS No. 1822846-09-2) is a highly significant compound in the realm of pharmaceutical chemistry, serving as a crucial intermediate in the synthesis of various bioactive molecules. This compound belongs to the isoquinoline family, which has garnered considerable attention due to its diverse pharmacological properties and potential applications in drug development.

The molecular structure of Ethyl 6-fluoroisoquinoline-3-carboxylate features a fused bicyclic system consisting of a benzene ring and a pyridine ring, with a fluorine atom substituent at the 6-position and a carboxylate ester group at the 3-position. This unique arrangement imparts distinct electronic and steric properties, making it an attractive scaffold for medicinal chemists. The presence of the fluorine atom, in particular, is noteworthy, as fluorinated aromatic compounds are widely recognized for their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets.

In recent years, there has been a surge in research focused on isoquinoline derivatives due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The introduction of fluorine into the isoquinoline core has further expanded its pharmacological potential. For instance, studies have demonstrated that fluorinated isoquinolines exhibit superior efficacy in inhibiting certain enzymes and receptors compared to their non-fluorinated counterparts.

The synthesis of Ethyl 6-fluoroisoquinoline-3-carboxylate typically involves multi-step organic transformations, often starting from readily available precursors such as 3-bromoisoquinoline or 6-fluoronicotinic acid. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, are commonly employed to achieve high yields and purity. The ester functionality at the 3-position not only facilitates further derivatization but also enhances solubility in various organic solvents, making it easier to handle in subsequent chemical reactions.

One of the most compelling aspects of Ethyl 6-fluoroisoquinoline-3-carboxylate is its versatility as a building block for more complex drug candidates. Researchers have leveraged this compound to develop novel molecules with targeted therapeutic effects. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of protein kinases involved in cancer progression. The ability to modify different positions on the isoquinoline ring allows for fine-tuning of pharmacokinetic and pharmacodynamic properties, enabling the design of drugs with optimized efficacy and minimal side effects.

The role of computational chemistry in the study of Ethyl 6-fluoroisoquinoline-3-carboxylate cannot be overstated. Molecular modeling techniques have been instrumental in understanding the interactions between this compound and biological targets at the atomic level. By predicting binding affinities and identifying key pharmacophores, computational studies help guide experimental efforts toward more effective drug design. Furthermore, virtual screening methods have been employed to identify potential lead compounds derived from this scaffold, significantly accelerating the drug discovery process.

Recent advancements in green chemistry have also influenced the synthesis of Ethyl 6-fluoroisoquinoline-3-carboxylate. There is a growing emphasis on developing environmentally friendly synthetic routes that minimize waste and reduce energy consumption. Catalytic methods that employ recyclable catalysts or operate under mild conditions are particularly favored. Such approaches not only improve sustainability but also enhance cost-effectiveness, making large-scale production more feasible.

The pharmaceutical industry continues to invest heavily in isoquinoline-based drugs due to their proven track record and ongoing discovery potential. Companies are actively exploring new derivatives of Ethyl 6-fluoroisoquinoline-3-carboxylate with improved pharmacological profiles for treating various diseases. Collaborative efforts between academic researchers and industry scientists are fostering innovation and translating laboratory findings into clinical applications.

In conclusion, Ethyl 6-fluoroisoquinoline-3-carboxylate (CAS No. 1822846-09-2) is a cornerstone compound in modern pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for developing novel therapeutic agents. As research progresses, we can expect even more sophisticated applications of this compound, further solidifying its importance in drug discovery and development.